2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)-N-(1-propylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C17H26N2O/c1-3-10-19-11-8-16(9-12-19)18-17(20)13-15-6-4-14(2)5-7-15/h4-7,16H,3,8-13H2,1-2H3,(H,18,20)
• InChI Key: HGKIKHYFBMNJEQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)CC2=CC=C(C=C2)C
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol
• Solubility: 39.7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide is a chemical compound that belongs to the class of synthetic cannabinoids. It is also known as MPPPA and has been studied for its potential therapeutic applications in various fields of medicine.

Mechanism of Action

The exact mechanism of action of 2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide is not fully understood. However, it is believed to act on the cannabinoid receptors in the brain and peripheral tissues. It has a high affinity for the CB1 receptor and a moderate affinity for the CB2 receptor. It is also believed to have an indirect effect on the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects in animal models. It has also been shown to have anti-convulsant effects in animal models of epilepsy. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide in lab experiments is its high affinity for the CB1 receptor. This makes it a useful tool for studying the role of the endocannabinoid system in various physiological processes. However, one of the limitations of using this compound is its potential to produce psychoactive effects. Therefore, it is important to use appropriate dosages and control groups in lab experiments.

Future Directions

There are many future directions for the study of 2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide. One area of research is the development of novel compounds that have similar or improved therapeutic properties. Another area of research is the study of the compound's potential use in the treatment of various neurological and psychiatric disorders. Additionally, there is a need for further research on the mechanism of action and the biochemical and physiological effects of the compound in order to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide involves the reaction between 4-methylbenzoyl chloride and 1-propylpiperidine in the presence of a base. The resulting product is then acetylated with acetic anhydride to obtain the final compound. This synthesis method has been reported in various scientific publications and has been used to produce the compound for research purposes.

Scientific Research Applications

2-(4-methylphenyl)-N-(1-propyl-4-piperidinyl)acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant properties. It has also been studied for its potential use in the treatment of anxiety, depression, and other psychiatric disorders.